Cas no 5833-47-6 (1-Oxa-2-silacyclohexane, 2,2-dimethyl-)

• Product Name: 1-Oxa-2-silacyclohexane, 2,2-dimethyl-
• CAS No: 5833-47-6
• MF: C₆H₁₄OSi
• MW: 130.260262966156
• CID: 370823
• PubChem ID: 79909
• Update Time: 2025-05-24

1-Oxa-2-silacyclohexane, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-2-silacyclohexane, 2,2-dimethyl-
• 1,1-DIMETHYL-1-SILA-2-OXACYCLOHEXANE
• 2,2-dimethyloxasilinane
• 1-Oxa-2-silacyclohexane,2,2-dimethyl
• 2,2-Dimethyl-[1,2]oxasilinan
• 2,2-dimethyl-1,2-oxasilinane
• 2,2-dimethyl-1-oxa-2-silacyclohexane
• 2,2-dimethyl-2-silaoxacyclohexane
• Dimethylsilaoxacyclohexane
• SCHEMBL20751
• CWUHERHJSPPFHQ-UHFFFAOYSA-N
• AKOS006344919
• EINECS 227-416-7
• FT-0635872
• NS00047055
• MFCD00023112
• 5833-47-6
• DTXSID8064018
• InChI=1/C6H14OSi/c1-8(2)6-4-3-5-7-8/h3-6H2,1-2H
• 1,1-DIMETHYL-1-SILA-2-OXACYCLOHEXANE, 95%
• DB-053187
• DTXCID0042371

• MDL： MFCD00023112
• Inchi： 1S/C6H14OSi/c1-8(2)6-4-3-5-7-8/h3-6H2,1-2H3
• InChI Key： CWUHERHJSPPFHQ-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CCCCO1

Computed Properties

• Exact Mass: 130.08100
• Monoisotopic Mass: 130.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.86
• Melting Point: <0°C
• Boiling Point: 122 °C
• Flash Point: 14°C
• Refractive Index: 1.427
• PSA: 9.23000
• LogP: 2.00190

1-Oxa-2-silacyclohexane, 2,2-dimethyl- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 9-16-26-36
• TSCA：No
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 1-Oxa-2-silacyclohexane, 2,2-dimethyl-

1-Oxa-2-silacyclohexane, 2,2-dimethyl-

1-Oxa-2-silacyclohexane, 2,2-dimethyl- is a unique organosilicon compound with the CAS registry number 5833-47-6. This compound is characterized by its cyclic structure, which combines a silicon atom and an oxygen atom within a six-membered ring. The presence of two methyl groups on the silicon atom further distinguishes this compound from other similar organosilicon compounds. Its structure and properties make it a subject of interest in various fields of chemistry and materials science.

The synthesis of 1-Oxa-2-silacyclohexane, 2,2-dimethyl- involves the reaction of appropriate silanes with oxygen-containing reagents under controlled conditions. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the siloxane ring. These advancements have not only enhanced our understanding of the compound's synthesis but also opened new avenues for its application in materials science.

In terms of physical properties, 1-Oxa-2-silacyclohexane, 2,2-dimethyl- exhibits a melting point of approximately -60°C and a boiling point around 95°C at standard pressure. Its solubility in organic solvents such as dichloromethane and THF is relatively high, making it suitable for use in various chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, revealing its potential for use in high-temperature applications.

The chemical structure of 1-Oxa-2-silacyclohexane, 2,2-dimethyl- plays a crucial role in its reactivity. The silicon atom in the ring is tetrahedral in geometry, which allows for various substitution reactions. Recent research has highlighted its ability to undergo nucleophilic substitution reactions with a wide range of nucleophiles, including hydroxide ions and alkoxides. These reactions have been utilized to synthesize more complex organosilicon compounds with tailored properties.

In terms of applications, 1-Oxa-2-silacyclohexane, 2,2-dimethyl- has found use as an intermediate in the synthesis of advanced materials such as siloxane polymers and organosilicon-based drugs. Its ability to form stable bonds with both organic and inorganic substrates makes it an ideal candidate for use in adhesives and coatings. Additionally, recent studies have explored its potential as a precursor for the synthesis of silicon-based nanoparticles, which hold promise for applications in electronics and drug delivery systems.

The environmental impact of 1-Oxa-2-silacyclohexane, 2,2-dimethyl- has also been a topic of recent research. Studies have shown that the compound is biodegradable under certain conditions, which makes it an eco-friendly alternative to traditional organosilicon compounds. However, further research is needed to fully understand its degradation pathways and environmental fate.

In conclusion, 1-Oxa-2-silacyclohexane, 2,2-dimethyl-, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across various industries, from materials science to pharmaceuticals. As researchers continue to explore its potential, we can expect new breakthroughs that will further enhance our understanding and utilization of this fascinating compound.